Cas no 77778-85-9 ( )

• Product Name: &nbsp
• CAS No: 77778-85-9
• MF: C₁₃H₈FNO₃
• MW: 245.205926895142
• MDL: MFCD02260385
• CID: 875133
• PubChem ID: 827023
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-4'-NITROBENZOPHENONE
• (2-fluorophenyl)(4-nitrophenyl)methanone
• (2-fluorophenyl){4-nitrophenyl}methanone
• AC1LGU57
• AG-H-11427
• CTK5E4887
• J-500810
• AKOS016018325
• MFCD02260385
• DTXSID00356610
• (2-Fluorophenyl)(4-nitro-phenyl)methanone
• 77778-85-9
• (2-fluorophenyl)-(4-nitrophenyl)methanone
• 2-Fluoro-4//'-nitrobenzophenone
•  

• MDL： MFCD02260385
• Inchi： 1S/C13H8FNO3/c14-12-4-2-1-3-11(12)13(16)9-5-7-10(8-6-9)15(17)18/h1-8H
• InChI Key： LCVWICCHGJHKEX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 245.04884
• Monoisotopic Mass: 245.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21